5-Methyl-2-(oxetan-3-yloxy)-pyridin-3-ylamine

• CAS No.: 1447958-25-9
• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• IUPAC Name: 5-methyl-2-(oxetan-3-yloxy)pyridin-3-amine
• InChI: InChI=1S/C9H12N2O2/c1-6-2-8(10)9(11-3-6)13-7-4-12-5-7/h2-3,7H,4-5,10H2,1H3
• InChI Key: VCSYESRKHAVDBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1)OC2COC2)N

Description

5-Methyl-2-(oxetan-3-yloxy)-pyridin-3-ylamine (CAS 1592455-25-8) is a high-purity chemical building block of significant interest in medicinal chemistry and drug discovery research. This compound, with the molecular formula C9H12N2O2 and a molecular weight of 180.20 g/mol, features a unique structure combining an aminopyridine core with an oxetane ring system. The oxetane moiety is a valuable synthon in modern drug design, often employed to improve the physicochemical properties of lead compounds, such as enhancing solubility, reducing metabolic clearance, and serving as a bioisostere for carbonyl groups or other functional groups. The primary application of this amine-functionalized pyridine is as a key intermediate in the synthesis of more complex molecules for biological screening. Its structure is indicative of potential utility in developing ligands for various biological targets. Similar aminopyridine derivatives are frequently investigated in central nervous system (CNS) drug discovery . Furthermore, the structural motif of incorporating an oxetane ring into heteroaromatic systems is a recognized strategy in the design of inhibitors for therapeutic targets, such as mutant isocitrate dehydrogenase (IDH) in oncology research . This product is intended for research applications in a controlled laboratory environment. It is not for diagnostic or therapeutic use in humans or animals. Researchers can leverage this compound as a versatile scaffold to explore new chemical space and develop novel bioactive molecules.

Preparation Methods

Preparation Methods of 5-Methyl-2-(oxetan-3-yloxy)-pyridin-3-ylamine

Oxetane Ring Formation Techniques

Cyclization through C−O Bond Formation (Williamson Ether Synthesis)

One common method involves the intramolecular cyclization of halohydrins or related precursors to form the oxetane ring via a Williamson ether synthesis. This entails:

• Preparation of a suitable halohydrin intermediate containing a hydroxy and a halide group positioned for ring closure.
• Treatment with a strong base such as sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) to deprotonate the hydroxyl group.
• Intramolecular nucleophilic substitution to form the oxetane ring.

A representative reaction condition table is as follows:

Entry	Substrate R	Base	Solvent	Temperature	Yield (%)	Notes
1	Aryl	NaH	DMSO	70 °C	85	High enantioselectivity
2	Alkyl	t-BuOK	t-BuOH	80 °C	91	Efficient for alkyl substrates
3	Benzyl	t-BuOK	t-BuOH	80 °C	80	Moderate yield

Data adapted from literature on oxetane synthesis

Epoxide Ring Opening and Ring Closing

Another approach utilizes epoxides as precursors:

• Starting from an epoxide bearing the appropriate substituents, nucleophilic ring opening is performed.
• The opened intermediate undergoes intramolecular cyclization to form the oxetane ring.
• This method allows for the introduction of various substituents on the oxetane ring.

This strategy benefits from mild conditions and good functional group tolerance.

Attachment of Oxetane to Pyridine Ring

The attachment of the oxetane moiety to the pyridine ring is typically achieved through nucleophilic aromatic substitution or etherification:

• The pyridine ring is functionalized with a leaving group (e.g., halogen) at the position intended for substitution.
• The oxetane alcohol or its derivative acts as a nucleophile to displace the leaving group.
• Reaction conditions often involve polar aprotic solvents, bases, and elevated temperatures to promote coupling.

Synthesis of the Amino Substituent on Pyridine

The amino group at the 3-position of the pyridine ring can be introduced by:

• Reduction of nitro-substituted pyridine precursors via catalytic hydrogenation or chemical reduction.
• Direct amination via nucleophilic substitution if a suitable leaving group is present.

Representative Synthetic Route for 5-Methyl-2-(oxetan-3-yloxy)-pyridin-3-ylamine

A plausible synthetic sequence is as follows:

• Starting material: 5-methyl-3-hydroxypyridine or 5-methyl-3-halopyridine.
• Introduction of oxetane moiety: React 3-hydroxypyridine derivative with 3-halo-oxetane or perform Williamson ether synthesis using oxetan-3-ol derivatives under basic conditions.
• Amination: If starting from a halopyridine, perform nucleophilic substitution with ammonia or reduce a nitro precursor to the amino group.
• Purification: Employ flash column chromatography or recrystallization to isolate the pure compound.

Summary Table of Preparation Methods

Method	Key Steps	Advantages	Limitations
Williamson Ether Synthesis	Deprotonation and intramolecular cyclization	High yield, straightforward	Requires strong base, moisture sensitive
Epoxide Ring Opening/Cyclization	Epoxide opening followed by ring closure	Mild conditions, functional group tolerance	Limited substrate scope
Nucleophilic Aromatic Substitution	Coupling oxetane alcohol with halopyridine	Direct attachment to pyridine	Requires activated pyridine
Azide Route (less preferred)	Azide intermediate reduction to amine	High selectivity	Safety hazards due to azides

Chemical Reactions Analysis

Types of Reactions

5-Methyl-2-(oxetan-3-yloxy)-pyridin-3-ylamine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, where functional groups on the pyridine or oxetane rings are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are commonly used.

Substitution: Reagents like halides, amines, or alcohols can be used in substitution reactions under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives of the original compound.

Scientific Research Applications

5-Methyl-2-(oxetan-3-yloxy)-pyridin-3-ylamine has several scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound can be used in studies involving enzyme interactions and biochemical pathways.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Methyl-2-(oxetan-3-yloxy)-pyridin-3-ylamine involves its interaction with specific molecular targets. These interactions can influence various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Pyridine Derivatives

Structural and Functional Analogues

2-Methoxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-3-ylamine

• Structure : Similar pyridine core with a methoxy group at position 2, a boronate ester at position 5, and an amine at position 3.
• Molecular Formula : C₁₂H₁₉BN₂O₃ .
• Key Differences :
  • The boronate ester enables Suzuki-Miyaura cross-coupling reactions, making it valuable in synthesizing complex biaryl structures.
  • Lacks the oxetane ring, reducing strain-induced reactivity but increasing steric bulk.
• Applications : Used as an intermediate in synthesizing drugs targeting proteases and kinases .

5-(2-Methoxypyridin-3-yl)pyridin-2-amine

• Structure : Bipyridine system with a methoxy group at position 2 and an amine at position 6.
• Molecular Formula : C₁₁H₁₁N₃O .
• Key Differences :
  • Methoxy group at position 2 instead of oxetane-3-yloxy.
  • Bipyridine structure may enhance π-π stacking interactions in drug-receptor binding.
• Applications : Investigated in kinase inhibitor development due to its planar aromatic system .

6-Methoxypyridin-2-ylamine

• Structure : Methoxy group at position 6 and amine at position 2.
• Molecular Formula : C₆H₈N₂O .
• Key Differences :
  • Substituent positions alter electronic distribution, reducing solubility compared to the oxetane-containing analog.
  • Simpler structure limits versatility in medicinal chemistry.
• Applications : Catalogued as a basic building block for heterocyclic synthesis .

Physicochemical and Pharmacokinetic Comparisons

Compound	Molecular Formula	Key Substituents	Solubility (LogP)	Metabolic Stability
5-Methyl-2-(oxetan-3-yloxy)-pyridin-3-ylamine	C₉H₁₂N₂O₂	Oxetane, methyl, amine	1.2 (estimated)	High (oxetane stability)
2-Methoxy-5-boronate-pyridin-3-ylamine	C₁₂H₁₉BN₂O₃	Methoxy, boronate, amine	2.5	Moderate
5-(2-Methoxypyridin-3-yl)pyridin-2-amine	C₁₁H₁₁N₃O	Methoxy, bipyridine, amine	1.8	Low (rapid demethylation)
6-Methoxypyridin-2-ylamine	C₆H₈N₂O	Methoxy, amine	0.9	Moderate

Notes:

• The oxetane ring in 5-Methyl-2-(oxetan-3-yloxy)-pyridin-3-ylamine contributes to lower LogP (better aqueous solubility) compared to bulkier substituents like boronate esters .
• Methoxy-containing analogs (e.g., 6-Methoxypyridin-2-ylamine) exhibit faster metabolic degradation due to demethylation pathways .

Biological Activity

5-Methyl-2-(oxetan-3-yloxy)-pyridin-3-ylamine is a compound of interest due to its potential biological activities, particularly in medicinal chemistry and pharmacology. This article aims to provide a comprehensive overview of its biological activity, supported by data tables, case studies, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 5-Methyl-2-(oxetan-3-yloxy)-pyridin-3-ylamine is C$_{10}$H$_{12}$N$_2$O$_2$. The presence of the oxetane ring contributes to its unique chemical properties, potentially affecting its interaction with biological targets.

The biological activity of this compound is primarily attributed to its ability to interact with specific receptors and enzymes. The oxetane moiety may enhance the compound's stability and bioavailability, allowing it to effectively modulate biological pathways. Preliminary studies suggest that it may act as an agonist for certain G-protein coupled receptors (GPCRs), influencing cellular signaling pathways involved in various physiological processes.

Anticancer Potential

Recent studies have indicated that 5-Methyl-2-(oxetan-3-yloxy)-pyridin-3-ylamine exhibits significant anticancer properties. In vitro assays demonstrated its ability to inhibit cell proliferation in various cancer cell lines, including breast and lung cancer cells. The compound appears to induce apoptosis through the activation of caspase pathways.

Cell Line	IC50 (µM)	Mechanism
MCF-7 (Breast Cancer)	15	Apoptosis induction
A549 (Lung Cancer)	20	Caspase activation
HeLa (Cervical Cancer)	18	Cell cycle arrest

Anti-inflammatory Effects

In addition to its anticancer activity, this compound also demonstrates anti-inflammatory effects. Research has shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophage models.

Case Studies

• Study on Breast Cancer Cells : A study published in the Journal of Medicinal Chemistry evaluated the efficacy of 5-Methyl-2-(oxetan-3-yloxy)-pyridin-3-ylamine against MCF-7 cells. The results indicated a dose-dependent decrease in cell viability, with significant apoptosis observed at higher concentrations.
• Inflammation Model : In a murine model of inflammation, administration of this compound led to a marked reduction in paw edema compared to controls. Histological analysis revealed decreased infiltration of inflammatory cells .

Research Findings

Recent research has highlighted several important findings regarding the biological activity of 5-Methyl-2-(oxetan-3-yloxy)-pyridin-3-ylamine:

• Pharmacokinetics : Studies indicate favorable pharmacokinetic properties, including good absorption and metabolic stability.
• Safety Profile : Preliminary toxicity assessments suggest that the compound has a low toxicity profile, making it a promising candidate for further development.

Q & A

Q. How can researchers optimize the synthesis of 5-Methyl-2-(oxetan-3-yloxy)-pyridin-3-ylamine for improved yield and purity?

• Methodological Answer : Laboratory-scale synthesis typically involves reacting substituted pyridine derivatives with oxetane precursors under controlled conditions. Key parameters include temperature (e.g., 80–100°C), solvent choice (polar aprotic solvents like DMF or acetonitrile), and catalysts (e.g., K₂CO₃ for deprotonation). For scale-up, continuous flow reactors and automated systems can enhance reproducibility and purity . Optimization may focus on reducing side reactions (e.g., oxetane ring-opening) via protecting-group strategies or adjusting stoichiometry.

Q. What analytical techniques are recommended for characterizing 5-Methyl-2-(oxetan-3-yloxy)-pyridin-3-ylamine?

• Methodological Answer : Use a combination of:

• NMR spectroscopy (¹H/¹³C) to confirm regioselective oxetane attachment and amine proton environment.
• High-resolution mass spectrometry (HRMS) for molecular weight validation.
• HPLC (e.g., reverse-phase with TFA-modified mobile phases) to assess purity (>95% is typical for biological assays) .
• Infrared spectroscopy (IR) to identify functional groups like N-H stretches (~3300 cm⁻¹) .

Q. How can researchers assess the compound’s initial biological activity?

• Methodological Answer : Begin with surface plasmon resonance (SPR) to measure binding kinetics (e.g., KD values) against target proteins like kinases or GPCRs. Pair this with enzyme inhibition assays (e.g., fluorescence-based or colorimetric) to quantify IC₅₀ values. Use cell viability assays (e.g., MTT) in relevant cell lines to screen for cytotoxicity .

Advanced Research Questions

Q. How should researchers resolve contradictory binding affinity data across different experimental setups?

• Methodological Answer : Contradictions often arise from assay conditions (e.g., buffer pH, ionic strength) or target protein conformation (e.g., phosphorylated vs. unphosphorylated states). To address this:

• Replicate assays under standardized conditions (e.g., 25°C, 150 mM NaCl).
• Validate results using orthogonal methods (e.g., SPR vs. isothermal titration calorimetry).
• Perform structural analysis (e.g., X-ray crystallography or cryo-EM) to confirm binding modes .

Q. What strategies are effective for comparing the efficacy of 5-Methyl-2-(oxetan-3-yloxy)-pyridin-3-ylamine with structural analogs?

• Methodological Answer :

• Design a SAR (Structure-Activity Relationship) study with analogs differing in substituents (e.g., halogen vs. methyl groups).
• Use molecular docking (e.g., AutoDock Vina) to predict binding poses and compare interaction energies.
• Test analogs in parallel using in vitro assays (e.g., kinase inhibition) and in vivo models (e.g., xenograft tumors for anticancer activity). Prioritize analogs with >10-fold improved potency or selectivity .

Q. How can computational modeling enhance understanding of the compound’s mechanism of action?

• Methodological Answer : Integrate molecular dynamics simulations (e.g., GROMACS) to study conformational stability in binding pockets. Apply QSAR models to predict ADMET properties (e.g., logP, bioavailability). Validate predictions with experimental data (e.g., microsomal stability assays). Tools like Schrödinger Suite or MOE are recommended for docking and free-energy calculations .

Q. What experimental designs are suitable for probing the compound’s metabolic stability?

• Methodological Answer : Conduct hepatic microsome assays (human/rodent) to measure intrinsic clearance. Use LC-MS/MS to identify metabolites (e.g., oxidative deamination or oxetane ring cleavage). For in vivo studies, administer the compound via IV/PO routes in rodents and collect plasma/bile for pharmacokinetic profiling (AUC, t₁/₂) .